Cas no 134770-08-4 (2-Bromo-2-(2-bromophenyl)acetic acid)

• Product Name: 2-Bromo-2-(2-bromophenyl)acetic acid
• CAS No: 134770-08-4
• MF: C₈H₆Br₂O₂
• MW: 293.940041065216
• MDL: MFCD29904554
• CID: 5082913
• PubChem ID: 23294784
• Update Time: 2026-03-01

2-Bromo-2-(2-bromophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-(2-bromophenyl)acetic acid
• Benzeneacetic acid, a,2-dibromo-
• (+)-Alpha,2-dibromophenyl-acetic acid
• P20733
• SCHEMBL8133019
• AS-78436
• 134770-08-4
• J-500043
• 2-Bromo-2-(2-bromophenyl)acetic acid

• MDL： MFCD29904554
• Inchi： 1S/C8H6Br2O2/c9-6-4-2-1-3-5(6)7(10)8(11)12/h1-4,7H,(H,11,12)
• InChI Key： MSQRTBNBJISKGJ-UHFFFAOYSA-N
• SMILES： BrC(C(=O)O)C1C=CC=CC=1Br

Computed Properties

• Exact Mass: 293.87141g/mol
• Monoisotopic Mass: 291.87345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Bromobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Bromobenzenes

Additional information on 2-Bromo-2-(2-bromophenyl)acetic acid

Recent Advances in the Study of 2-Bromo-2-(2-bromophenyl)acetic acid (CAS: 134770-08-4) in Chemical Biology and Pharmaceutical Research

The compound 2-Bromo-2-(2-bromophenyl)acetic acid (CAS: 134770-08-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief aims to provide an updated overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of 2-Bromo-2-(2-bromophenyl)acetic acid as a versatile intermediate in the synthesis of complex organic molecules. Its brominated aromatic ring and carboxylic acid functional group make it a valuable building block for the development of novel pharmaceuticals. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in the synthesis of brominated analogs of nonsteroidal anti-inflammatory drugs (NSAIDs), which exhibited enhanced anti-inflammatory properties compared to their non-brominated counterparts.

In addition to its synthetic utility, 2-Bromo-2-(2-bromophenyl)acetic acid has shown promising biological activity in preclinical studies. Research conducted at the University of Cambridge (2024) revealed that this compound exhibits moderate inhibitory effects on specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2). These findings suggest its potential as a lead compound for the development of new anti-inflammatory agents with reduced side effects.

Another area of interest is the compound's potential application in cancer research. A recent study in Bioorganic & Medicinal Chemistry Letters (2024) reported that derivatives of 2-Bromo-2-(2-bromophenyl)acetic acid demonstrated selective cytotoxicity against certain cancer cell lines, particularly those associated with breast and prostate cancers. The study attributed this activity to the compound's ability to interfere with cellular redox balance and induce apoptosis in cancer cells.

Despite these promising findings, challenges remain in the optimization of 2-Bromo-2-(2-bromophenyl)acetic acid for clinical applications. Issues such as bioavailability, metabolic stability, and potential toxicity need to be addressed through further structure-activity relationship (SAR) studies. Current research efforts are focused on modifying the compound's structure to improve its pharmacokinetic properties while maintaining its therapeutic efficacy.

In conclusion, 2-Bromo-2-(2-bromophenyl)acetic acid (CAS: 134770-08-4) represents a promising scaffold for drug discovery in multiple therapeutic areas. Its unique chemical properties and demonstrated biological activities make it a valuable subject for ongoing research. Future studies should focus on elucidating its mechanism of action, optimizing its pharmacological profile, and exploring its potential in combination therapies.